Cas no 1408107-25-4 (ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate
• CAS No: 1408107-25-4
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD20054307
• CID: 4597364
• PubChem ID: 64269867
• Update Time: 2025-10-30

ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-[(4-methylphenyl)amino]-, ethyl ester
• ethyl 5-[(4-methylphenyl)amino]-1,3-thiazole-4-carboxylate
• ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate

• MDL： MFCD20054307
• Inchi： 1S/C13H14N2O2S/c1-3-17-13(16)11-12(18-8-14-11)15-10-6-4-9(2)5-7-10/h4-8,15H,3H2,1-2H3
• InChI Key： ZJLNRRKLFAVWKM-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=C(C)C=C2)=C(C(OCC)=O)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate

Ethyl 5-(4-Methylphenyl)amino-1,3-thiazole-4-carboxylate (CAS No. 1408107-25-4): A Comprehensive Overview

Ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate (CAS No. 1408107-25-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate.

Chemical Structure and Properties

Ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate is a thiazole derivative with a molecular formula of C₁₆H₁₆N₂O₂S and a molecular weight of approximately 300.37 g/mol. The compound features a thiazole ring, an ethyl ester group, and a substituted aniline moiety. These structural elements contribute to its unique chemical properties and reactivity. The presence of the thiazole ring imparts stability and aromatic character, while the ethyl ester group provides solubility and reactivity in various solvents.

The compound is typically synthesized through a multi-step process involving the reaction of 4-methylaniline with an appropriate thiazole precursor followed by esterification. The detailed synthetic route can vary depending on the specific conditions and reagents used. Recent studies have explored more efficient and environmentally friendly synthetic methods, such as microwave-assisted synthesis and green chemistry approaches.

Biological Activities and Applications

Ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate has also been studied for its antimicrobial properties. Studies have demonstrated that it exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant infections.

Ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate has also been explored for its potential anticancer properties. Preliminary studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. Further research is needed to fully understand the mechanisms underlying these effects and to evaluate its potential as a cancer therapeutic agent.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate. One notable study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thiazole derivatives with enhanced anti-inflammatory activity compared to the parent compound. These derivatives were found to be more potent inhibitors of TNF-α production in lipopolysaccharide-stimulated macrophages.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the structure-activity relationship (SAR) of thiazole derivatives similar to ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate. The study identified specific structural modifications that significantly improved the compound's antimicrobial activity against multidrug-resistant bacteria. These findings provide valuable insights for the rational design of more effective antimicrobial agents.

Ethical Considerations and Future Directions

The development and use of new chemical entities like ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate must be guided by ethical considerations to ensure patient safety and well-being. Preclinical studies are essential to evaluate the safety profile and pharmacokinetic properties of these compounds before they can be advanced to clinical trials.

FUTURE DIRECTIONS: Future research should focus on optimizing the pharmacological properties of ethyl 5-(4-methylphenyl)amino-1,3-thiazole-4-carboxylate through rational drug design strategies. Additionally, further preclinical studies are needed to assess its safety and efficacy in animal models before proceeding to human clinical trials.